4-Bromo-2-cyclopropoxybenzamide

• Molecular Formula: C10H10BrNO2
• Molecular Weight: 256.10 g/mol
• IUPAC Name: 4-bromo-2-cyclopropyloxybenzamide
• InChI: InChI=1S/C10H10BrNO2/c11-6-1-4-8(10(12)13)9(5-6)14-7-2-3-7/h1,4-5,7H,2-3H2,(H2,12,13)
• InChI Key: NRKNFQURHQIPQW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC(=C2)Br)C(=O)N

Description

4-Bromo-2-cyclopropoxybenzamide is a benzamide derivative featuring a bromine atom at the para position (C4) and a cyclopropoxy group at the ortho position (C2) on the benzene ring. The cyclopropoxy moiety introduces unique steric and electronic effects due to its strained three-membered ring, which may influence binding affinity and metabolic stability compared to linear alkoxy substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Bromo-2-cyclopropoxybenzamide typically involves multiple steps, starting from a suitable benzene derivative. One common approach is to start with 4-bromobenzoic acid, which undergoes a series of reactions to introduce the cyclopropoxy group and the amide functionality. The key steps include:

Bromination: Introduction of the bromine atom using bromine (Br2) in the presence of a catalyst like iron(III) bromide (FeBr3).

Cyclopropanation: Formation of the cyclopropoxy group through a reaction with cyclopropyl alcohol in the presence of a strong acid such as sulfuric acid (H2SO4).

Amidation: Conversion of the carboxylic acid group to an amide using reagents like thionyl chloride (SOCl2) followed by reaction with ammonia (NH3) or an amine.

Industrial Production Methods: Industrial production of 4-Bromo-2-cyclopropoxybenzamide may involve similar synthetic routes but optimized for large-scale operations. This includes the use of continuous flow reactors, efficient catalysts, and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions: 4-Bromo-2-cyclopropoxybenzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Hydrolysis: The amide group can be hydrolyzed to form the corresponding carboxylic acid and amine.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) in polar solvents.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products:

Substitution Products: Depending on the nucleophile used, various substituted benzamides can be formed.

Oxidation Products: Oxidized derivatives such as carboxylic acids or ketones.

Reduction Products: Reduced derivatives such as amines or alcohols.

Scientific Research Applications

4-Bromo-2-cyclopropoxybenzamide has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex organic molecules.

Material Science: It is explored for its potential use in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Bromo-2-cyclopropoxybenzamide depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The molecular targets and pathways involved can vary, but typically include binding to active sites or altering protein conformation.

Comparison with Similar Compounds

Research Implications

• Structural Insights : Crystallographic tools like SHELXL enable precise comparison of bond parameters (e.g., C–Br bond lengths, dihedral angles), critical for understanding substituent effects on molecular conformation .
• Pharmacological Potential: The cyclopropoxy group’s unique properties may improve target selectivity over propoxy or nitro analogs, though in vitro studies are needed to validate this hypothesis.
• Synthetic Flexibility: Derivatives like 4-Bromo-1,2-diaminobenzene underscore the modularity of benzamide synthesis, enabling rapid exploration of structure-activity relationships .